2-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C8H6F3N3/c1-5-4-7-12-3-2-6(8(9,10)11)14(7)13-5/h2-4H,1H3
• InChI Key: MQKKJVKNIYOZEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC=NC2=C1)C(F)(F)F
• Molecular Formula: C8H6F3N3
• DSSTOX Substance ID: DTXSID101214425
• Molecular Weight: 201.15 g/mol
• CAS RN: 416860-46-3

Description

2-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a type of N-heterocyclic compound. It has a molecular weight of 205.18 and its IUPAC name is 2-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles. A one-step synthesis of diversely substituted pyrazolo[1,5-a]pyrimidines from saturated ketones and 3-aminopyrazoles has been presented. This transformation involves the in situ formation of α,β-unsaturated ketones via a radical process, followed by [3+3] annulation with 3-aminopyrazoles in one pot.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines have significant photophysical properties. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 205.18. It is a powder at room temperature.

Mechanism of Action

Target of Action

Related compounds in the pyrazolo[1,5-a]pyrimidine family have been identified as strategic compounds for optical applications

Mode of Action

It’s known that the pyrazolo[1,5-a]pyrimidine family has tunable photophysical properties, which are influenced by electron-donating groups (edgs) at position 7 on the fused ring . These properties improve both the absorption and emission behaviors .

Biochemical Pathways

Related compounds in the pyrazolo[1,5-a]pyrimidine family have been used in the study of dynamics of intracellular processes, chemosensors, and the progress of organic materials .

Pharmacokinetics

The compound has a molecular weight of 201.15 , which may influence its bioavailability

Result of Action

Related compounds in the pyrazolo[1,5-a]pyrimidine family have been identified as strategic compounds for optical applications , suggesting potential effects on light absorption and emission.

Action Environment

It’s known that the photophysical properties of related compounds in the pyrazolo[1,5-a]pyrimidine family can be tuned , suggesting potential sensitivity to environmental conditions.

Advantages and Limitations for Lab Experiments

2-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a versatile compound, which has a number of advantages in laboratory experiments. It is relatively easy to synthesize, and can be used as an intermediate in the synthesis of complex organic molecules. In addition, it is highly selective and efficient in its catalytic activity, and has a wide range of potential applications in various scientific fields. However, this compound is also known to be toxic and should be used with caution in laboratory experiments.

Future Directions

2-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has a wide range of potential applications in various scientific fields, and many of these are still being explored. One potential area of research is in the field of medicinal chemistry, where this compound could be used as an intermediate in the synthesis of new drugs. In addition, this compound could be used as a catalyst in the synthesis of new materials, such as polymers and nanomaterials. Finally, this compound could be used to study its potential biological effects, such as its anti-inflammatory, anti-microbial, and anti-cancer properties.

Scientific Research Applications

2-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has been studied extensively for its potential applications in various scientific fields. One of the most promising areas of research is its use as a catalyst in organic synthesis. This compound has been found to be a highly efficient and selective catalyst for a range of reactions, including the synthesis of complex organic molecules. In addition, this compound has been used in the synthesis of various pharmaceuticals, dyes, and agrochemicals. It has also been investigated for its potential use as a building block for the synthesis of new materials, such as polymers and nanomaterials.

Safety and Hazards

The safety information available indicates that 2-Methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.